2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole

• IUPAC Name: 1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C17H23N3O2S/c1-4-5-14(21)19-8-10-20(11-9-19)17-18-15-13(22-3)7-6-12(2)16(15)23-17/h6-7H,4-5,8-11H2,1-3H3
• InChI Key: ZLWSHXFWOPORAS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=NC3=C(C=CC(=C3S2)C)OC
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole, also known as BM212, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It belongs to the benzothiazole family of compounds and has been studied for its ability to interact with biological systems.

Mechanism of Action

2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole has been shown to interact with various biological systems and exhibit multiple mechanisms of action. It has been shown to inhibit the activity of certain enzymes, modulate the expression of certain genes, and interact with certain receptors. The exact mechanism of action of 2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole is still being studied and further research is needed to fully understand its effects.
Biochemical and Physiological Effects:
2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole has been shown to have various biochemical and physiological effects on the body. It has been shown to modulate the levels of certain neurotransmitters, inhibit the activity of certain enzymes, and affect the expression of certain genes. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity. However, 2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole is still in the early stages of research, and more studies are needed to fully understand its potential therapeutic properties.

Future Directions

There are several future directions for research on 2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole. One potential direction is to study its potential therapeutic applications in other fields such as cardiovascular disease and metabolic disorders. Another direction is to study its potential synergistic effects with other compounds. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole and its effects on the body.

Synthesis Methods

2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole can be synthesized through a multi-step process that involves the reaction of various chemicals. The synthesis method involves the reaction of 2-aminobenzothiazole with butyric anhydride, followed by the reaction of the resulting product with piperazine and then with methyl iodide. The final product is 2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole, which can be purified through various techniques such as column chromatography.

Scientific Research Applications

2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole has been studied for its potential therapeutic applications in various fields such as cancer, neurodegenerative diseases, and infectious diseases. In cancer research, 2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative disease research, 2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole has been studied for its potential neuroprotective effects and its ability to enhance cognitive function. In infectious disease research, 2-(4-Butyrylpiperazin-1-yl)-4-methoxy-7-methyl-1,3-benzothiazole has been studied for its potential antimicrobial properties.